Cas no 2228962-76-1 (2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine
• CAS No: 2228962-76-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 6004237
• PubChem ID: 165679999
• Update Time: 2025-06-15

2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine
• 2-{1-[4-(propan-2-yl)phenyl]cyclopropyl}propan-2-amine
• EN300-1823671
• 2228962-76-1

• Inchi： 1S/C15H23N/c1-11(2)12-5-7-13(8-6-12)15(9-10-15)14(3,4)16/h5-8,11H,9-10,16H2,1-4H3
• InChI Key： MWTVAWVBJFSQQQ-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C=CC(C(C)C)=CC=2)CC1

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine

Introduction to 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine (CAS No. 2228962-76-1)

2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine (CAS No. 2228962-76-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclopropylamine and features a unique structural arrangement that includes a substituted phenyl group and an isopropyl moiety. The intricate structure of this compound has led to extensive studies aimed at understanding its potential biological activities and therapeutic applications.

The chemical structure of 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine consists of a cyclopropyl ring attached to an amine group, with a phenyl ring substituted at the 4-position by an isopropyl group. This configuration imparts unique physical and chemical properties to the molecule, making it an interesting candidate for various research purposes. The cyclopropyl ring, in particular, is known for its high reactivity due to the strain in the three-membered ring, which can influence the compound's reactivity and stability.

Recent research studies have explored the potential biological activities of 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine. One notable area of interest is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. Preliminary in vitro studies have shown that this compound exhibits moderate affinity for serotonin receptors (5-HT_1A and 5-HT_2A) and dopamine receptors (D₁ and D₂). These findings suggest that 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine may have potential applications in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia.

In addition to its interactions with neurotransmitter systems, 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine has also been investigated for its pharmacological properties. Studies have shown that it possesses moderate anti-inflammatory and analgesic effects, which could be beneficial in the management of chronic pain conditions. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, while the analgesic effects may be related to its interaction with opioid receptors.

The synthesis of 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine involves several steps, including the formation of the cyclopropyl ring and the subsequent attachment of the phenyl and isopropyl groups. One common synthetic route involves the reaction of a suitable cyclopropyl precursor with an aryllithium reagent followed by alkylation with an isopropyl halide. The final step typically involves deprotection or functionalization of the amine group to yield the desired product. The synthesis process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 2-{1-4-(propan-2-yl)phenylcyclopropyl}propan-2-amine has been evaluated in preclinical studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, further safety assessments are necessary before it can be considered for clinical trials. This includes detailed toxicology studies to evaluate potential long-term effects and interactions with other medications.

In conclusion, 2-{1-4-(propan-2-yl)phenylcyclopropyl}propanenamine (CAS No. 28966076-) represents a promising compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and potential therapeutic applications, paving the way for new treatments in various medical conditions.